![molecular formula C19H21NO3 B268536 4-methyl-N-[2-(tetrahydro-2-furanylmethoxy)phenyl]benzamide](/img/structure/B268536.png)
4-methyl-N-[2-(tetrahydro-2-furanylmethoxy)phenyl]benzamide
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Overview
Description
4-methyl-N-[2-(tetrahydro-2-furanylmethoxy)phenyl]benzamide, also known as MTFB, is a chemical compound that has been the subject of scientific research due to its potential applications in medicine. MTFB is a small molecule that belongs to the class of benzamides, and it has been shown to have various biochemical and physiological effects.
Mechanism of Action
The mechanism of action of 4-methyl-N-[2-(tetrahydro-2-furanylmethoxy)phenyl]benzamide is not fully understood, but it is believed to act on the endocannabinoid system. The endocannabinoid system is a complex signaling system that regulates various physiological processes such as pain, inflammation, and immune function. This compound has been shown to inhibit the activity of the enzyme fatty acid amide hydrolase (FAAH), which is responsible for the breakdown of endocannabinoids. This inhibition leads to an increase in the levels of endocannabinoids, which can then activate cannabinoid receptors and exert their pharmacological effects.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to have anti-inflammatory and analgesic effects in animal models of arthritis and neuropathic pain. This compound has also been shown to have anti-cancer activity in vitro and in vivo. It has been shown to induce apoptosis in cancer cells and inhibit tumor growth in animal models.
Advantages and Limitations for Lab Experiments
4-methyl-N-[2-(tetrahydro-2-furanylmethoxy)phenyl]benzamide has several advantages for lab experiments. It is a small molecule that can be easily synthesized and purified. It has been shown to have various pharmacological properties, which makes it a useful tool for studying the endocannabinoid system and its role in various physiological processes. However, this compound also has some limitations. Its mechanism of action is not fully understood, which makes it difficult to interpret the results of experiments. It also has some off-target effects, which can complicate the interpretation of results.
Future Directions
There are several future directions for the study of 4-methyl-N-[2-(tetrahydro-2-furanylmethoxy)phenyl]benzamide. One direction is to further investigate its mechanism of action and its role in the endocannabinoid system. Another direction is to study its potential use in the treatment of various diseases such as arthritis, cancer, and neuropathic pain. Additionally, the development of more selective FAAH inhibitors could lead to the development of more effective treatments for these diseases. Finally, the development of new synthetic methods for this compound could lead to the development of more potent and selective compounds.
Synthesis Methods
The synthesis of 4-methyl-N-[2-(tetrahydro-2-furanylmethoxy)phenyl]benzamide involves the reaction of 2-(tetrahydro-2-furanylmethoxy)aniline with 4-methylbenzoyl chloride in the presence of a base. The reaction yields this compound as a white crystalline solid with a melting point of 156-158°C. The purity of the compound can be determined using various analytical techniques such as HPLC, NMR, and mass spectrometry.
Scientific Research Applications
4-methyl-N-[2-(tetrahydro-2-furanylmethoxy)phenyl]benzamide has been the subject of scientific research due to its potential applications in medicine. It has been shown to have various pharmacological properties such as anti-inflammatory, analgesic, and anti-cancer activities. This compound has been studied for its potential use in the treatment of various diseases such as arthritis, cancer, and neuropathic pain.
properties
Molecular Formula |
C19H21NO3 |
---|---|
Molecular Weight |
311.4 g/mol |
IUPAC Name |
4-methyl-N-[2-(oxolan-2-ylmethoxy)phenyl]benzamide |
InChI |
InChI=1S/C19H21NO3/c1-14-8-10-15(11-9-14)19(21)20-17-6-2-3-7-18(17)23-13-16-5-4-12-22-16/h2-3,6-11,16H,4-5,12-13H2,1H3,(H,20,21) |
InChI Key |
GITOGNQHXAFPLW-UHFFFAOYSA-N |
SMILES |
CC1=CC=C(C=C1)C(=O)NC2=CC=CC=C2OCC3CCCO3 |
Canonical SMILES |
CC1=CC=C(C=C1)C(=O)NC2=CC=CC=C2OCC3CCCO3 |
Origin of Product |
United States |
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